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Compound of Interest

Compound Name: Repaglinide M2-D5

Cat. No.: B12374705

Get Quote

For researchers, scientists, and drug development professionals, ensuring the reliability of an

analytical method is paramount. Robustness testing is a critical component of method

validation, demonstrating the method's capacity to remain unaffected by small, deliberate

variations in procedural parameters. This guide provides a comparative overview of robustness

testing for the analytical determination of Repaglinide, a widely used anti-diabetic drug. The

focus is on High-Performance Liquid Chromatography (HPLC) methods, a common technique

for its quantification.

Experimental Protocols
The following protocol outlines a typical procedure for conducting robustness testing of an

HPLC method for Repaglinide analysis, based on established practices and regulatory

guidelines such as those from the International Conference on Harmonisation (ICH).[1][2][3][4]

Objective: To evaluate the robustness of the HPLC method for the quantification of Repaglinide

by intentionally varying critical method parameters and observing the impact on analytical

results.

Materials and Reagents:
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Repaglinide reference standard

HPLC grade acetonitrile, methanol, and water

Analytical grade buffers (e.g., phosphate, acetate)

Formulated Repaglinide tablets

0.45 µm membrane filters

Typical Chromatographic Conditions (Baseline):

Instrument: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).[5]

Mobile Phase: A mixture of an organic solvent (like acetonitrile or methanol) and an aqueous

buffer. A common ratio is 65:35 (v/v) Acetonitrile:Ammonium formate buffer.[5]

Flow Rate: 1.0 mL/min.[5][6]

Detection Wavelength: 245 nm.[5]

Injection Volume: 20 µL.

Column Temperature: Ambient or controlled (e.g., 30°C).

Robustness Parameters and Variations: The following parameters are typically varied to assess

method robustness. The variations should be small and reflect potential day-to-day fluctuations.

Flow Rate: ± 0.2 mL/min from the nominal flow rate.

Mobile Phase Composition: ± 2% in the proportion of the organic solvent.

pH of the Aqueous Buffer: ± 0.2 units from the nominal pH.

Detection Wavelength: ± 2 nm from the nominal wavelength.[5]

Column Temperature (if controlled): ± 5°C from the nominal temperature.
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Different Column Batches/Lots: Analysis is performed on columns from different

manufacturing lots.

Different Instrument Systems: The analysis is repeated on a different but equivalent HPLC

system.

Procedure:

Prepare a standard solution of Repaglinide of a known concentration (e.g., 10 µg/mL).[5]

Prepare a sample solution from the pharmaceutical dosage form (e.g., tablets) to a similar

concentration.

For each deliberate variation of a single parameter (while keeping others constant), inject the

standard and sample solutions in replicate (n=3 or 6).

Record the chromatograms and evaluate the system suitability parameters (e.g., retention

time, peak area, theoretical plates, tailing factor) and the assay results for the sample.

Acceptance Criteria: The method is considered robust if the system suitability parameters

remain within acceptable limits for all tested variations, and the assay results show no

significant deviation from the nominal values. Typically, the relative standard deviation (RSD)

for the assay results under the varied conditions should be less than 2%.

Data Presentation
The quantitative data from robustness studies are best presented in tabular format for clear

comparison. Below are example tables summarizing the effect of deliberate variations on key

analytical parameters.

Table 1: Effect of Variation in Flow Rate
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Flow Rate
(mL/min)

Retention Time
(min)

Peak Area Tailing Factor
Theoretical
Plates

0.8 5.25 538945 1.18 7150

1.0 (Nominal) 4.22 536033 1.20 7200

1.2 3.51 533121 1.22 7250

Table 2: Effect of Variation in Mobile Phase Composition

Mobile Phase
(Acetonitrile:B
uffer)

Retention Time
(min)

Peak Area Tailing Factor
Theoretical
Plates

63:37 4.55 535890 1.19 7180

65:35 (Nominal) 4.22 536033 1.20 7200

67:33 3.98 536180 1.21 7230

Table 3: Effect of Variation in pH of the Aqueous Buffer

pH of Buffer
Retention Time
(min)

Peak Area Tailing Factor
Theoretical
Plates

3.3 4.18 535995 1.21 7190

3.5 (Nominal) 4.22 536033 1.20 7200

3.7 4.26 536070 1.19 7210

Table 4: Effect of Variation in Detection Wavelength
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Wavelength (nm) Peak Area

243 534890

245 (Nominal) 536033

247 537150

Mandatory Visualization
The following diagrams illustrate the workflow and logical relationships in the robustness testing

of the analytical method for Repaglinide.
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Caption: Workflow for Robustness Testing of Repaglinide HPLC Method.
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Caption: Logical Flow from Method Development to Validation Reporting.

Comparison with Alternative Methods
While HPLC is the most prevalent technique for the analysis of Repaglinide, other methods like

High-Performance Thin-Layer Chromatography (HPTLC) have also been developed and

validated.

HPLC vs. HPTLC for Robustness Testing:
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Feature
HPLC (High-Performance
Liquid Chromatography)

HPTLC (High-Performance
Thin-Layer
Chromatography)

Principle Column chromatography Planar chromatography

Precision
Generally higher precision and

automation.

Can be influenced by manual

application and plate

variations.

Sensitivity
High sensitivity, with LOD often

in the ng/mL range.

Good sensitivity, with LOD

reported in the ng per spot

range.[3]

Throughput
Sequential analysis of

samples.

Simultaneous analysis of

multiple samples on a single

plate.

Solvent Consumption
Higher solvent consumption

per sample.
Lower solvent consumption.

Robustness Testing

Well-established protocols for

varying parameters like flow

rate and column temperature.

Robustness is tested by

varying mobile phase

composition, saturation time,

and developing distance.

Typical Application

Widely used for routine quality

control, stability studies, and

bioanalytical assays.

Suitable for rapid screening,

purity testing, and stability-

indicating assays.

In the context of robustness testing, HPLC methods offer a higher degree of control over

instrumental parameters, which can be varied with high precision. HPTLC, on the other hand,

introduces different sets of variables related to the plate and development chamber. The choice

between these methods depends on the specific application, available instrumentation, and the

desired throughput and sensitivity. For regulatory submissions requiring high precision and

detailed characterization of robustness, HPLC is often the preferred method.

In conclusion, the robustness of an analytical method for Repaglinide must be thoroughly

evaluated to ensure its reliability for routine use. By systematically varying critical parameters
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and assessing the impact on key analytical outputs, the method's performance and limitations

can be well-understood, leading to more consistent and dependable results in pharmaceutical

analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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